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Compound of Interest

Compound Name: 3-Benzoylpyridine

Cat. No.: B1664120 Get Quote

Essential Safety and Handling Guide for 3-
Benzoylpyridine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the proper use and disposal of 3-Benzoylpyridine (CAS No. 5424-19-

1). Adherence to these procedures is critical for maintaining a safe laboratory environment.

Chemical and Physical Properties

Property Value

Molecular Formula C₁₂H₉NO

Molecular Weight 183.21 g/mol

Melting Point 36-40 °C[1]

Boiling Point 307 °C[1]

Appearance
White or Colorless to Light yellow powder to

lump to clear liquid
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Hazard Identification and Personal Protective Equipment
(PPE)
3-Benzoylpyridine is known to cause skin, eye, and respiratory irritation[2][3][4][5]. Therefore,

appropriate personal protective equipment must be worn at all times during handling.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

glasses meeting EN166 or

OSHA 29 CFR 1910.133

standards[6][7]

To prevent eye irritation from

splashes or dust[2][3].

Hand Protection
Chemically resistant protective

gloves (e.g., nitrile rubber)

To prevent skin contact and

irritation[2][3][7].

Skin and Body Protection
Lab coat, long pants, and

closed-toe shoes

To minimize skin exposure[6]

[7].

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH/MSHA or European

Standard EN 136 approved

respirator may be necessary if

dust is generated or ventilation

is inadequate[3].

To avoid inhalation and

respiratory tract irritation[2][3].

First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure.

First Aid Procedures
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical

attention[2][3][6][7].

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation persists, call a physician[2][3][6][7].

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention[2][3][7][8].

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid[7].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Benzoylpyridine minimizes the risk of exposure and

ensures experimental integrity.

Experimental Workflow for Handling 3-Benzoylpyridine
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area (fume hood)

Weigh/measure 3-Benzoylpyridine

Perform experimental procedure

Decontaminate work surfaces

Segregate and label waste

Dispose of waste in approved containers

Doff and dispose of/clean PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Benzoylpyridine.
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Detailed Experimental Protocol Steps:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 3-Benzoylpyridine before starting

any work.

Put on all required personal protective equipment (PPE) as outlined in the table above.

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.

Handling:

Carefully weigh or measure the required amount of 3-Benzoylpyridine. Avoid generating

dust.

Carry out the intended experimental procedure, maintaining awareness of potential

hazards.

Cleanup:

Once the experiment is complete, decontaminate all work surfaces with an appropriate

solvent.

Segregate waste materials according to their type (e.g., solid waste, liquid waste).

Label all waste containers clearly.

Disposal Plan
Proper disposal of 3-Benzoylpyridine and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Guidelines
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Waste Type Disposal Procedure

Unused 3-Benzoylpyridine

Dispose of contents/container to an approved

waste disposal plant[2][3]. Do not mix with other

waste. Leave chemicals in their original

containers.

Contaminated Materials (e.g., gloves, wipes)

Place in a sealed, labeled container and dispose

of as hazardous waste according to local, state,

and federal regulations.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and disposed of as

hazardous waste[9]. Handle uncleaned

containers like the product itself.

Relatively unreactive organic reagents should be collected in a designated container for non-

halogenated waste[10]. Solid residues should be collected in a separate container for solid

waste[10]. Always follow your institution's specific chemical waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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